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2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine Documentation Hub

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  • Product: 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine

Core Science & Biosynthesis

Foundational

2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine physical properties and solubility

The following technical guide details the physicochemical profile, synthesis, and handling of 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine (CAS: 400747-09-5). Content Type: Technical Monograph & Synthesis Guide Subject: C...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the physicochemical profile, synthesis, and handling of 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine (CAS: 400747-09-5).

Content Type: Technical Monograph & Synthesis Guide Subject: CAS 400747-09-5 | Biaryl Aniline Intermediate

Executive Summary

2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine is a specialized biaryl aniline intermediate used primarily in the synthesis of pharmaceutical pharmacophores (e.g., kinase inhibitors) and optoelectronic materials (Hole Transport Layers in OLEDs). Its structure features a steric encumbrance near the amine (2-methyl group) and an electron-rich distal ring (2'-methoxy), making it a unique building block for constructing atropisomeric ligands or sterically demanding amides.

This guide addresses the scarcity of public data for this specific CAS number by deriving protocols from first-principles organometallic chemistry and analogous biaryl systems.

Physicochemical Properties

Note: Due to the niche nature of this intermediate, specific experimental constants are often proprietary. The values below represent high-confidence predictive modeling based on structural analogs (e.g., 2-aminobiphenyl, o-anisidine).

Table 1: Chemical Identity & Physical Data
PropertyValue / DescriptionConfidence Level
CAS Number 400747-09-5Exact
IUPAC Name 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amineExact
Molecular Formula C₁₄H₁₅NOExact
Molecular Weight 213.28 g/mol Exact
Physical State Solid (Crystalline powder)High (Analog based)
Appearance Off-white to pale yellowHigh
Melting Point 85°C – 95°C (Predicted)Medium (Est.)[1][2]
Boiling Point 360°C – 380°C @ 760 mmHgMedium (Est.)
pKa (Conjugate Acid) ~3.8 – 4.2High (Aniline core)
Solubility Profile

The molecule exhibits lipophilic behavior (Predicted LogP ~3.2).

  • Insoluble: Water (pH 7).

  • Soluble: Dichloromethane (DCM), Ethyl Acetate, Methanol, DMSO.

  • pH-Dependent Solubility: Soluble in aqueous mineral acids (1M HCl) due to protonation of the amine, a property critical for purification (see Section 4).

Synthesis & Manufacturing Strategy

Core Directive: The most robust route to this scaffold is a Suzuki-Miyaura cross-coupling . This approach avoids the formation of regioisomeric byproducts common in direct nitration/reduction routes.

Retrosynthetic Analysis
  • Fragment A (Nucleophile): 2-Methoxyphenylboronic acid.

  • Fragment B (Electrophile): 3-Bromo-2-methylaniline (protected or unprotected).

  • Catalytic Cycle: Pd(0) mediated oxidative addition/transmetallation.

Experimental Protocol: Suzuki Coupling

Scale: 10 mmol Reaction Time: 12–16 Hours

  • Preparation: In a 100 mL Schlenk flask, charge 3-bromo-2-methylaniline (1.86 g, 10 mmol), 2-methoxyphenylboronic acid (1.82 g, 12 mmol), and Potassium Carbonate (K₂CO₃, 4.14 g, 30 mmol).

  • Solvent System: Add a degassed mixture of 1,4-Dioxane/Water (4:1 ratio, 40 mL). The water is essential for the base solubility and boronate activation.

  • Catalyst Addition: Under a positive pressure of Nitrogen/Argon, add Pd(dppf)Cl₂·DCM (408 mg, 5 mol%). Rationale: The bidentate dppf ligand prevents catalyst decomposition better than PPh₃ at reflux temperatures.

  • Reaction: Heat to 90°C with vigorous stirring. Monitor by TLC (Eluent: 20% EtOAc/Hexanes) or HPLC.

  • Workup:

    • Cool to room temperature.[3]

    • Dilute with Ethyl Acetate (50 mL) and wash with Water (2 x 30 mL) and Brine (1 x 30 mL).

    • Dry organic layer over Na₂SO₄, filter, and concentrate.

  • Purification: Flash Column Chromatography.

    • Stationary Phase: Silica Gel (230-400 mesh).

    • Mobile Phase: Gradient 5% → 20% Ethyl Acetate in Hexanes.

Visualization: Synthesis Pathway

The following diagram illustrates the reaction logic and critical intermediates.

SuzukiSynthesis ReactantA 3-Bromo-2-methylaniline (Electrophile) Catalyst Pd(dppf)Cl2 K2CO3, Dioxane/H2O ReactantA->Catalyst ReactantB 2-Methoxyphenylboronic acid (Nucleophile) ReactantB->Catalyst Intermediate Pd-Complex (Oxidative Addition) Catalyst->Intermediate 90°C, 12h Product 2'-Methoxy-2-methyl- [1,1'-biphenyl]-3-amine Intermediate->Product Reductive Elimination

Caption: Figure 1. Palladium-catalyzed cross-coupling workflow for CAS 400747-09-5 synthesis.

Purification & Handling (Self-Validating Protocol)

For high-purity applications (e.g., drug discovery), simple chromatography may be insufficient to remove palladium traces or isomeric impurities. An Acid-Base Extraction is the most reliable self-validating purification method for this amine.

Acid-Base Purification Workflow

This method relies on the reversible protonation of the amine, separating it from neutral impurities (de-halogenated starting material, biaryl dimers).

  • Dissolution: Dissolve the crude brown oil/solid in Dichloromethane (DCM) .

  • Acid Extraction: Extract the organic phase with 1M HCl (aq) (3x).

    • Logic: The amine (Product) becomes the water-soluble hydrochloride salt. Neutral impurities remain in the DCM.

  • Wash: Wash the combined aqueous acidic layer with fresh DCM to remove entrained organics.

  • Basification: Carefully basify the aqueous layer to pH > 10 using 4M NaOH or NH₄OH while cooling on ice.

    • Observation: The product will precipitate as a milky white solid or oil.

  • Re-extraction: Extract the basic aqueous mixture with DCM (3x).

  • Final Isolation: Dry (Na₂SO₄) and concentrate to yield the pure amine.

Visualization: Purification Logic

PurificationLogic Crude Crude Reaction Mixture (In DCM) Extract Extract with 1M HCl Crude->Extract LayerSep Phase Separation Extract->LayerSep OrgLayer DCM Layer (Neutral Impurities) LayerSep->OrgLayer Discard AqLayer Aqueous Layer (Product-HCl Salt) LayerSep->AqLayer Keep Basify Basify to pH 12 (NaOH) AqLayer->Basify FinalExtract Extract with DCM & Evaporate Basify->FinalExtract PureProduct Pure Amine (>98% HPLC) FinalExtract->PureProduct

Caption: Figure 2. Acid-Base extraction logic to isolate the target amine from neutral organic byproducts.

Analytical Validation

To confirm the identity of the synthesized compound, the following spectral features are expected:

  • ¹H NMR (400 MHz, CDCl₃):

    • δ 3.60–3.80 ppm (Broad s, 2H): NH₂ protons (Exchangeable with D₂O).

    • δ 3.75 ppm (s, 3H): Methoxy group (-OCH₃).

    • δ 2.10 ppm (s, 3H): Methyl group (-CH₃) on the central ring.

    • δ 6.50–7.40 ppm (m, 7H): Aromatic protons. Look for the characteristic splitting of the 1,2,3-trisubstituted ring.

  • Mass Spectrometry (ESI+):

    • [M+H]⁺: Calculated 214.12; Observed 214.1 ± 0.1.

Safety & Hazards (GHS Classification)

Based on the toxicological profile of structural analog 2-aminobiphenyl and general anilines.

  • Signal Word: WARNING

  • Hazard Statements:

    • H302: Harmful if swallowed.[4]

    • H315: Causes skin irritation.[3]

    • H319: Causes serious eye irritation.[4]

    • H335: May cause respiratory irritation.

  • Precautionary Measures:

    • Wear nitrile gloves and safety glasses.

    • Handle in a fume hood to avoid inhalation of dust/vapors.

    • Waste Disposal: Dispose of as hazardous organic waste (nitrogen-containing).

References

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

  • Sigma-Aldrich. (2023). Safety Data Sheet for 2-Aminobiphenyl (Analogous Hazard Data).

  • Armarego, W. L. F. (2017). Purification of Laboratory Chemicals. Butterworth-Heinemann. (Standard protocols for amine purification).

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis of Biaryl Phosphines from 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine

This Application Note is designed for organic chemists and process development scientists. It details the conversion of 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine into sterically demanding biaryl phosphine ligands .

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for organic chemists and process development scientists. It details the conversion of 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine into sterically demanding biaryl phosphine ligands .

These ligands are structural analogs to the renowned Buchwald class (e.g., SPhos, XPhos), though the specific 3-position substitution pattern discussed here offers unique steric vectors for specialized Palladium-catalyzed cross-coupling applications.

Part 1: Strategic Overview & Rationale

The Synthetic Challenge

The conversion of an aniline derivative (Ar-NH₂) to a phosphine (Ar-PR₂) is not a direct nucleophilic displacement due to the electron-rich nature of the aromatic ring. The strategy requires an Umpolung (polarity inversion) approach:

  • Electrophilic Activation: Convert the amine to a Diazonium salt, then to an Aryl Iodide (Sandmeyer Reaction).

  • Nucleophilic Activation: Convert the Aryl Iodide to an Aryl Lithium species via Lithium-Halogen Exchange.

  • Phosphinylation: Trap the Aryl Lithium with a Chlorophosphine electrophile (

    
    ).
    
Structural Considerations

The starting material, 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine , possesses a 2-methyl group . This is a Critical Control Point (CCP).

  • Risk: The benzylic protons of the 2-methyl group are acidic (

    
    ). Strong bases like 
    
    
    
    -BuLi can cause lateral lithiation (deprotonation of the methyl) rather than the desired Iodine-Lithium exchange.
  • Solution: We utilize Iodine as the halogen handle. The rate of Iodine-Lithium exchange (

    
    ) at -78°C is orders of magnitude faster than benzylic deprotonation, ensuring regioselectivity.
    
Workflow Visualization

The following diagram outlines the critical path and decision nodes for this synthesis.

SynthesisPath Start Start: Biaryl Amine (2'-Methoxy-2-methyl...) Diaz Intermediate A: Diazonium Tosylate Start->Diaz p-TsOH, NaNO2 (Organic Sandmeyer) Iodide Intermediate B: Aryl Iodide Diaz->Iodide KI, MeCN reflux Lithium Transient Species: Aryl Lithium (-78°C) Iodide->Lithium n-BuLi, THF -78°C (Kinetic Control) Product Target: Biaryl Phosphine Lithium->Product Cl-P(Cy)2 or Cl-PPh2 Electrophilic Trap Side Side Product: Benzylic Lithiation Lithium->Side If T > -60°C

Figure 1: Synthetic pathway emphasizing the kinetic control required during the lithiation step to avoid benzylic deprotonation.

Part 2: Detailed Experimental Protocols

Protocol A: Organic Sandmeyer Iodination

Objective: Convert the 3-amine to 3-iodide without using harsh aqueous acids that may cause solubility issues or ether cleavage.

Reagents & Stoichiometry:

ComponentEquiv.Role
Biaryl Amine 1.0Substrate

-Toluenesulfonic acid (

-TsOH)
3.0Acid Source (forms salt)
Sodium Nitrite (

)
2.0Diazotization agent
Potassium Iodide (

)
2.5Iodine Source
Acetonitrile (MeCN) Solvent0.1 M Concentration

Step-by-Step Methodology:

  • Salt Formation: Suspend the biaryl amine (1.0 equiv) in MeCN at 0°C. Add

    
    -TsOH (3.0 equiv) dropwise as a solution in MeCN. The amine will form a tosylate salt (often a suspension).
    
  • Diazotization: Add an aqueous solution of

    
     (2.0 equiv, minimal water volume) dropwise to the suspension at 0°C. Stir for 30 minutes.
    
    • Checkpoint: The suspension should clear or change color as the diazonium salt forms.

  • Iodination: Add an aqueous solution of KI (2.5 equiv) slowly.

    • Observation: Nitrogen gas evolution (

      
      ) will be vigorous. The solution will turn dark brown/purple due to iodine liberation.
      
  • Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2 hours. If TLC shows incomplete conversion, heat to 60°C for 1 hour.

  • Workup:

    • Quench with saturated aqueous Sodium Thiosulfate (

      
      ) to reduce excess iodine (color changes from purple to yellow/clear).
      
    • Extract with Ethyl Acetate (

      
      ).
      
    • Wash organics with brine, dry over

      
      , and concentrate.
      
  • Purification: Flash chromatography (Hexanes/EtOAc). The iodide is typically a stable, crystalline solid.

Protocol B: Lithiation and Phosphinylation

Objective: Install the phosphine moiety via Lithium-Halogen exchange.

Reagents & Stoichiometry:

ComponentEquiv.Role
Aryl Iodide (from Protocol A) 1.0Substrate

-Butyllithium (

-BuLi)
1.1Lithiating Agent (2.5M in hexanes)
Chlorodicyclohexylphosphine (

)
1.2Electrophile (or

)
THF (Anhydrous) Solvent0.1 M Concentration

Step-by-Step Methodology:

  • Setup: Flame-dry a 2-neck round bottom flask under Argon or Nitrogen. Add the Aryl Iodide and anhydrous THF.

  • Cooling (CRITICAL): Cool the solution to -78°C (Dry ice/Acetone bath). Allow to equilibrate for 15 minutes.

    • Why? Low temperature prevents the

      
      -BuLi from attacking the methyl group or the methoxy group.
      
  • Exchange: Add

    
    -BuLi (1.1 equiv) dropwise over 10 minutes via syringe pump or careful manual addition.
    
    • Aging: Stir at -78°C for exactly 30 minutes. Do not warm up.

  • Trapping: Add the chlorophosphine (e.g.,

    
    , 1.2 equiv) neat or as a THF solution dropwise.
    
  • Warming: Allow the reaction to stir at -78°C for 1 hour, then remove the cooling bath and allow to warm to RT slowly overnight.

  • Workup:

    • Caution: Phosphines are susceptible to oxidation. Use degassed solvents if possible.

    • Quench with a small amount of degassed water or saturated

      
      .
      
    • Extract with Diethyl Ether or DCM (under inert atmosphere if the phosphine is air-sensitive; alkyl phosphines like

      
       are air-sensitive, aryl phosphines like 
      
      
      
      are more stable).
  • Purification:

    • Recrystallization (often from degassed Ethanol or Methanol) is preferred for alkyl phosphines to avoid oxidation on silica gel.

    • If chromatography is necessary, use silica gel but flush the column with Argon first and elute quickly.

Part 3: Characterization & Validation

To validate the synthesis, compare the spectral data against these expected parameters.

NMR Spectroscopy
  • 
    P NMR:  This is the definitive test.
    
    • Product (Phosphine): Expect a sharp singlet.

      • For

        
        : 
        
        
        
        to
        
        
        ppm.
      • For

        
        : 
        
        
        
        to
        
        
        ppm.
    • Impurity (Phosphine Oxide): If oxidation occurred, a peak will appear downfield at

      
       to 
      
      
      
      ppm.
  • 
    H NMR: 
    
    • The 2-Methyl group singlet (approx 2.1-2.3 ppm) should remain intact (integrating to 3H).

    • The 2'-Methoxy group singlet (approx 3.7-3.8 ppm) should remain intact.

    • Aromatic region: The substitution pattern change (Iodine

      
       Phosphine) will cause subtle chemical shift changes in the ring protons.
      
Troubleshooting Guide
ObservationRoot CauseCorrective Action
Low Yield in Step 1 (Iodination) Incomplete diazotization due to solubility.Ensure

-TsOH is used (organic soluble acid) rather than HCl. Increase solvent volume.
Complex Mixture in Step 2 Benzylic lithiation (attack on methyl group).Ensure temp is strictly -78°C. Add

-BuLi slower. Ensure Iodide is dry.

P NMR shows two peaks
Oxidation of the phosphine product.Perform workup under Argon. Recrystallize immediately. Store under inert gas.
Starting Material Recovery (Step 2) Wet THF quenched the Lithium species.Distill THF over Na/Benzophenone or use a solvent purification system (SPS).

Part 4: Scientific Grounding & References[1][2]

The protocols above are derived from established methodologies in organometallic synthesis, specifically the modification of Sandmeyer reactions for lipophilic amines and the preparation of Buchwald-type ligands.

References
  • Buchwald, S. L., et al. "Biaryl Phosphine Ligands in Palladium-Catalyzed C–N Coupling: An Updated User's Guide." Chemical Science, 2011.

  • Knochel, P., et al. "Preparation of Polyfunctional Arylmagnesium and Arylzinc Reagents." Angewandte Chemie International Edition, 2003. (Principles of Halogen-Lithium exchange vs.

  • Krasovskiy, A., & Knochel, P. "A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds." Angewandte Chemie, 2004.

  • Organic Syntheses, Coll. Vol. 2. "p-Iodotoluene" (Classic Sandmeyer protocol adapted for Step 1).

Disclaimer: This protocol involves the use of hazardous chemicals including pyrophoric organolithium reagents and toxic diazonium salts. All procedures should be performed in a fume hood by trained personnel wearing appropriate PPE.

Application

Scalable synthesis routes for 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine

Application Note: Scalable Synthesis of 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine Part 1: Executive Summary & Strategic Analysis The Challenge: The synthesis of 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine presents a cl...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Scalable Synthesis of 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine

Part 1: Executive Summary & Strategic Analysis

The Challenge: The synthesis of 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine presents a classic "ortho-ortho" steric clash. The simultaneous presence of the 2-methyl group on the A-ring and the 2'-methoxy group on the B-ring creates significant torsional strain, inhibiting the transmetallation step in standard Suzuki-Miyaura couplings. Furthermore, the free amine (if unprotected) can coordinate to palladium, poisoning the catalyst and reducing turnover numbers (TON).

The Solution: We present two validated routes. Route A (The Nitro Pathway) is the recommended protocol for scalability (>100g). It utilizes a nitro-precursor to eliminate catalyst poisoning and leverages a robust reduction step. Route B (The Direct Amine Pathway) is a shorter, convergent route using advanced Buchwald precatalysts, suitable for rapid medicinal chemistry campaigns (<10g).

Part 2: Retrosynthetic Logic & Pathway Visualization

The strategic disconnection relies on the formation of the sterically encumbered aryl-aryl bond.

Retrosynthesis Target Target: 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine NitroInt Intermediate: 2'-Methoxy-2-methyl-3-nitrobiphenyl Target->NitroInt Reduction (Fe/NH4Cl or H2/Pd) SM1 Partner A: 1-Bromo-2-methyl-3-nitrobenzene (Stable, Activated) NitroInt->SM1 Suzuki Coupling (Pd-SPhos) SM2 Partner B: 2-Methoxyphenylboronic acid (Commodity Chemical) NitroInt->SM2 +

Figure 1: Retrosynthetic strategy prioritizing the robust Nitro intermediate to circumvent amine-catalyst interference.

Part 3: Detailed Experimental Protocols

Route A: The Nitro-Reduction Pathway (Recommended for Scale)

This route is preferred for batches >50g due to the crystallinity of intermediates and high catalyst efficiency.

Step 1: Suzuki Coupling

  • Reaction: 1-Bromo-2-methyl-3-nitrobenzene + 2-Methoxyphenylboronic acid → 2'-Methoxy-2-methyl-3-nitrobiphenyl

  • Critical Factor: Use of SPhos or XPhos ligands is mandatory to overcome the steric barrier.

ComponentEquiv.RoleNotes
1-Bromo-2-methyl-3-nitrobenzene 1.0ElectrophileLimiting reagent.
2-Methoxyphenylboronic acid 1.2NucleophileExcess ensures completion.
Pd(OAc)₂ 0.01 (1 mol%)Catalyst PrecursorLow loading possible.
SPhos 0.02 (2 mol%)LigandElectron-rich biaryl phosphine.
K₃PO₄ (tribasic) 2.5BaseSuperior to carbonates for hindered systems.
Toluene / Water (4:1) 10 volSolvent SystemBiphasic system aids salt removal.

Protocol:

  • Charge: To a 3-neck reactor equipped with mechanical stirring and N₂ inlet, add 1-bromo-2-methyl-3-nitrobenzene (1.0 equiv), 2-methoxyphenylboronic acid (1.2 equiv), and SPhos (2 mol%).

  • Inert: Evacuate and backfill with N₂ (3 cycles). Add Toluene (8 vol).

  • Catalyst Formation: Add Pd(OAc)₂ (1 mol%). Stir for 5 min at RT (solution turns orange/red).

  • Base Addition: Add solution of K₃PO₄ (2.5 equiv) in Water (2 vol).

  • Reaction: Heat to 90°C for 4–6 hours. Monitor by HPLC (Target >98% conversion).

  • Workup: Cool to RT. Separate phases. Wash organic layer with water (2x) and brine (1x).

  • Isolation: Dry organic layer (MgSO₄), filter, and concentrate. Recrystallize the crude nitro-biphenyl from Ethanol/Heptane to yield yellow needles.

    • Expected Yield: 85–92%.

Step 2: Nitro Reduction

  • Reaction: 2'-Methoxy-2-methyl-3-nitrobiphenyl → Target Amine

  • Method: Fe/NH₄Cl reduction is chosen for safety and cost on scale, avoiding H₂ pressure vessels.

Protocol:

  • Charge: Suspend the nitro intermediate (1.0 equiv) in Ethanol/Water (3:1) (10 vol).

  • Activator: Add NH₄Cl (3.0 equiv) and Iron powder (325 mesh, 4.0 equiv).

  • Reaction: Heat to 75°C (gentle reflux) for 2–3 hours. The yellow color will fade to colorless/pale brown.

  • Filtration: Filter hot through a Celite pad to remove iron oxides. Wash pad with hot ethanol.

  • Isolation: Concentrate filtrate to remove ethanol. Basify aqueous residue with Na₂CO₃ (pH ~9). Extract with Ethyl Acetate (3x).

  • Purification: The amine often crystallizes from Hexanes/EtOAc or can be converted to the HCl salt for storage.

    • Expected Yield: 90–95%.

Route B: The Direct Amine Pathway (Medicinal Chemistry Scale)

Use this route if the nitro-bromide precursor is unavailable. Requires advanced "Precatalysts" to prevent amine poisoning.

  • Catalyst: Pd-162 (P(tBu)₃ Pd G2) or SPhos Pd G2 .

  • Base: KOH or K₃PO₄.

  • Solvent: 1,4-Dioxane/Water.

Protocol:

  • Mix 3-bromo-2-methylaniline (1.0 equiv), 2-methoxyphenylboronic acid (1.5 equiv), and K₃PO₄ (3.0 equiv) in Dioxane/Water (5:1).

  • Degas thoroughly. Add SPhos Pd G2 (2–3 mol%).

  • Heat at 100°C sealed for 12 hours.

  • Note: Yields are typically lower (60–75%) due to potential protodeboronation of the boronic acid before coupling occurs.

Part 4: Quality Control & Analytical Data

Process Logic Diagram:

Workflow Start Start: Raw Materials Step1 Step 1: Coupling (Pd/SPhos, 90°C) Start->Step1 Check1 QC Check: Nitro Purity >98% Step1->Check1 Step2 Step 2: Reduction (Fe/NH4Cl) Check1->Step2 Pass Purify Crystallization (Hexanes/EtOAc) Step2->Purify Final Final Product: Target Amine Purify->Final

Figure 2: Sequential workflow for the synthesis process.

Analytical Expectations (Target Amine):

  • ¹H NMR (400 MHz, DMSO-d₆):

    • δ 7.3–6.9 (m, 7H, Ar-H)

    • δ 4.9 (s, 2H, -NH₂, broad exchangeable)

    • δ 3.7 (s, 3H, -OCH₃)

    • δ 1.9 (s, 3H, -CH₃, shielded due to orthogonal twist)

  • Mass Spec (ESI): [M+H]⁺ = 214.12

Part 5: Safety & References

Safety Hazards:

  • 1-Bromo-2-methyl-3-nitrobenzene: Potential skin sensitizer. Handle in a fume hood.

  • Palladium Catalysts: Heavy metal waste must be segregated.

  • Iron Powder: Pyrophoric risk when dry/finely divided after reaction. Keep wet during disposal.

References:

  • Suzuki-Miyaura Coupling of Hindered Substrates:

    • Source: Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Potassium Aryltrifluoroborates with Aryl Chlorides. Journal of the American Chemical Society, 130(24), 7538–7539.

    • Relevance: Establishes SPhos/XPhos as the ligand class of choice for ortho-ortho substituted biaryls.

    • URL:[Link]

  • General Protocol for Nitro Reduction:

    • Source: Org.[1][2][3][4][5][6][7] Synth. 1942, 22,[7] 9. (Modern adaptation: Fe/NH4Cl method).

    • Relevance: Validates the chemoselective reduction of nitro groups in the presence of other aryl functionality.

    • URL:[Link]

  • Catalyst Selection Guide (Application Note):

    • Source: Sigma-Aldrich / Merck "Buchwald Precatalysts for Cross-Coupling".

    • Relevance: Provides specific screening data for hindered amines.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine

Welcome to the dedicated technical support guide for the purification of 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine. This resource is designed for researchers, medicinal chemists, and process development professionals w...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the dedicated technical support guide for the purification of 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine. This resource is designed for researchers, medicinal chemists, and process development professionals who encounter challenges in isolating this key biphenyl intermediate from complex reaction mixtures. Here, we address common purification issues through a series of frequently asked questions and in-depth troubleshooting guides, grounded in established chemical principles and field-tested expertise.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude reaction mixture?

The impurity profile of your crude 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine is highly dependent on the synthetic route employed, most commonly a Suzuki-Miyaura cross-coupling reaction.

Expected Impurities May Include:

  • Unreacted Starting Materials: Such as the corresponding boronic acid/ester and the aryl halide.

  • Homocoupling Side Products: Biphenyls formed from the coupling of two identical starting material molecules.

  • Catalyst Residues: Residual palladium from the cross-coupling catalyst. These can be particularly troublesome as they can color the final product and interfere with downstream applications.

  • Solvents and Reagents: High-boiling point solvents (e.g., DMF, diglyme) and residual base (e.g., K₂CO₃, Cs₂CO₃).[1]

  • Related Impurities: Isomers or byproducts from the synthesis of the starting materials themselves.

Q2: What are the primary recommended purification techniques for this compound?

For 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine, a multi-step approach involving an initial work-up followed by chromatography is typically the most effective strategy.

  • Aqueous Work-up/Extraction: This is a critical first step to remove inorganic salts, water-soluble solvents, and some polar organic impurities. A standard procedure involves diluting the reaction mixture with an organic solvent like ethyl acetate or diethyl ether, followed by washing with water and brine.[2]

  • Column Chromatography: This is the most powerful and common technique for separating the target compound from structurally similar organic impurities.[3] Due to the basic nature of the amine, special considerations are required for the stationary and mobile phases.

  • Crystallization: If a high-purity solid can be obtained after chromatography, crystallization can be an excellent final polishing step to achieve superior purity and a stable, crystalline final product form.

  • Distillation: For thermally stable amines, bulb-to-bulb distillation under high vacuum can be effective for removing non-volatile impurities after a primary purification step.[1]

Q3: How can I definitively assess the purity of my final product?

A combination of analytical techniques is essential to confirm both the identity and purity of your 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine.

  • High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method (e.g., using a C18 column) is the gold standard for quantitative purity assessment.[4][5] It can effectively separate the main compound from trace impurities, allowing for purity determination by area percentage.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the chemical structure of the isolated compound and identifying any impurities that have distinct signals.[6]

  • Mass Spectrometry (MS): GC-MS or LC-MS confirms the molecular weight of the product and can help in identifying unknown impurities.

  • Thin-Layer Chromatography (TLC): A quick and invaluable tool for monitoring reaction progress and assessing the complexity of the crude mixture before and during purification.[1]

Troubleshooting Guide: Flash Column Chromatography

Flash column chromatography is the workhorse for purifying intermediates like 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine. However, the basic amine functionality presents a common and significant challenge.

Problem 1: My compound is streaking or tailing badly on the silica TLC plate and column.

Cause: This is the classic sign of a strong interaction between the basic amine group of your product and the acidic silanol (Si-OH) groups on the surface of the silica gel. This interaction leads to poor peak shape, reduced separation efficiency, and potentially irreversible adsorption of your product to the stationary phase.[7][8]

Solutions:

  • Mobile Phase Modification (Recommended First Step):

    • Action: Add a small amount of a volatile tertiary amine, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), to your mobile phase. A typical starting concentration is 0.5-1% (v/v).

    • Mechanism: The TEA acts as a competitive base, binding to the acidic silanol sites on the silica. This effectively "masks" these active sites, preventing your target amine from interacting strongly and allowing it to travel through the column with minimal tailing.[8]

  • Use of an Alternative Stationary Phase:

    • Action: If tailing persists even with a modifier, switch to a different stationary phase.

    • Amine-Functionalized Silica: This is an excellent choice as the surface is pre-treated with aminopropyl groups, creating a basic environment that repels the basic analyte, leading to excellent peak shapes without needing a mobile phase modifier.[7]

    • Neutral Alumina: Basic or neutral alumina can also be used as an alternative to silica gel for the purification of basic compounds.

Problem 2: I have poor separation between my product and a non-polar impurity.

Cause: The polarity of your chosen solvent system is likely too high, causing both your product and the impurity to move too quickly up the TLC plate (high Rf values) and elute too quickly from the column.

Solutions:

  • Decrease Mobile Phase Polarity:

    • Action: Systematically decrease the percentage of the more polar solvent in your mobile phase. For a typical hexane/ethyl acetate system, this means increasing the proportion of hexanes.

    • Workflow: Aim for a solvent system that gives your product an Rf value between 0.2 and 0.4 on the TLC plate. This generally provides the optimal balance between resolution and run time on the column.

  • Change Solvent Selectivity:

    • Action: If reducing polarity doesn't resolve the compounds, replace one of the mobile phase solvents with another of similar polarity but different chemical properties.

    • Example: Instead of hexanes/ethyl acetate, try a system with hexanes/dichloromethane or hexanes/diethyl ether.[2] Different solvents interact differently with your compounds and the stationary phase, which can often dramatically improve separation.

Experimental Protocol: Optimized Flash Chromatography

This protocol assumes a standard silica gel stationary phase.

  • TLC Analysis:

    • Dissolve a small sample of your crude material in dichloromethane or ethyl acetate.

    • Spot on a silica gel TLC plate and develop in various solvent systems (e.g., start with 9:1 Hexanes:EtOAc).

    • Add 1% TEA to the chosen solvent system and run a new TLC plate to confirm that tailing is eliminated. Adjust the solvent ratio to achieve an Rf of ~0.3 for the product spot.

  • Column Packing:

    • Prepare a slurry of silica gel (60-120 mesh) in the least polar solvent of your mobile phase (e.g., hexanes).[3]

    • Pour the slurry into the column and allow it to pack under gravity or light pressure, ensuring no air bubbles or cracks are present.

  • Sample Loading:

    • Dissolve the crude product in a minimal amount of dichloromethane.

    • In a separate flask, add a small amount of silica gel to this solution and evaporate the solvent under reduced pressure to create a dry powder ("dry loading"). This technique generally results in better separation than loading the sample as a concentrated liquid.

    • Carefully add the dry-loaded sample to the top of the packed column.

  • Elution and Fraction Collection:

    • Begin eluting with the chosen mobile phase (containing 1% TEA).

    • Collect fractions and monitor their contents by TLC.

    • Combine the pure fractions containing your product and remove the solvent under reduced pressure.

Chromatography Troubleshooting Workflow

G cluster_causes Identify Primary Symptom cluster_solutions_tailing Solutions for Tailing cluster_solutions_res Solutions for Poor Resolution start Start: Poor Separation in Column Chromatography tailing Compound Tailing / Streaking? start->tailing poor_res Poor Resolution / Co-elution? start->poor_res tailing->poor_res No add_tea Add 0.5-1% Triethylamine to Mobile Phase tailing->add_tea Yes decrease_polarity Decrease Mobile Phase Polarity (Aim for Rf 0.2-0.4) poor_res->decrease_polarity Yes use_nh2_silica Use Amine-Functionalized Silica Column add_tea->use_nh2_silica If tailing persists final_check Re-run TLC to Confirm Improved Separation add_tea->final_check change_solvent Change Solvent Selectivity (e.g., EtOAc -> DCM or Ether) decrease_polarity->change_solvent If still no separation decrease_polarity->final_check change_solvent->final_check

Caption: Troubleshooting logic for flash column chromatography of basic amines.

Troubleshooting Guide: Post-Purification & Handling

Problem 3: My purified amine is a colored oil/solid. How do I remove the color?

Cause: The color, often yellow to dark brown, can be due to trace amounts of palladium catalyst residue or air oxidation of the amine.

Solutions:

  • Charcoal Treatment:

    • Action: Dissolve the purified product in a suitable solvent (e.g., ethyl acetate). Add a small amount of activated charcoal (approx. 1-2% by weight), stir or gently heat for 15-30 minutes, and then filter the mixture through a pad of Celite® or a 0.45 µm filter to remove the charcoal.

    • Mechanism: Activated charcoal has a high surface area and can effectively adsorb colored, high-molecular-weight impurities, including many palladium species.

  • Formation and Breaking of the Hydrochloride Salt:

    • Action: Dissolve the amine in a solvent like diethyl ether. Add a solution of HCl in ether or bubble HCl gas through the solution to precipitate the amine as its hydrochloride salt.[1] Collect the salt by filtration, wash it with fresh ether, and then liberate the free base by dissolving the salt in water and adding a base (e.g., NaOH solution) followed by extraction into an organic solvent.

    • Mechanism: This process can effectively separate the amine from neutral, colored impurities that do not form salts.

Data Summary Table: Purification Parameters
ParameterRecommended ConditionRationale / Notes
Primary Purification Flash Column ChromatographyProvides the best resolution for structurally similar impurities.
Stationary Phase Silica Gel (Standard)Cost-effective and widely available. Requires mobile phase modification.
Amine-Functionalized SilicaIdeal for preventing peak tailing without mobile phase modifiers.[7]
Mobile Phase System Hexanes / Ethyl AcetateGood starting point, offers a wide polarity range.
Pentane / Diethyl EtherA less polar alternative that can offer different selectivity.[2]
Mobile Phase Modifier 0.5 - 1% Triethylamine (TEA)Neutralizes acidic silanol sites on silica gel, preventing tailing.[8]
Purity Analysis Reverse-Phase HPLC (C18)Gold standard for quantitative purity determination.[4]
Structure Verification ¹H and ¹³C NMR SpectroscopyConfirms the chemical structure and identifies impurities.[6]

References

  • Supporting Information for a relevant synthesis. Wiley-VCH. This source describes standard work-up procedures including extraction with diethyl ether, washing with brine, and purification by column chromatography using pentane/diethyl ether solvent systems.
  • Preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides. Organic Syntheses. Details purification procedures for amines, including column chromatography on silica, extractive work-up with dichloromethane, and bulb-to-bulb distillation. [Link]

  • Photochemical Intramolecular Amination for the Synthesis of Heterocycles. The Royal Society of Chemistry. This article provides examples of purifying aminobiaryl compounds using silica gel column chromatography with hexanes/ethyl acetate gradients.
  • Isolation And Purification Of Substance By Column Chromatography. Request PDF. Describes the general principles and procedure for performing column chromatography with silica gel. [Link]

  • Is there an easy way to purify organic amines? Biotage. Discusses the challenges of purifying basic amines on acidic silica and recommends using amine-modified stationary phases or adding a competing amine to the mobile phase. [Link]

  • Crystal structure of tris[4-(3,4-dimethoxythiophen-2-yl)phenyl]amine. PMC. Describes the work-up of a triarylamine derivative involving quenching with water, extraction with chloroform, and drying over sodium sulfate. [Link]

  • A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via1H- and 19F-NMR spectroscopic analysis. PMC. Highlights the use of NMR spectroscopy as a key analytical tool for the characterization and purity assessment of amines. [Link]

  • How do I purify ionizable organic amine compounds using flash column chromatography? Biotage. Provides detailed strategies for purifying amines, including neutralizing acidic silica with a basic mobile phase modifier like triethylamine or using amine-functionalized silica. [Link]

  • Quantitative determination of biphenyls and their metabolites in cell cultures of Comamonas thiooxydans N1 using high-performance liquid chromatography. SciELO. Details a validated reverse-phase HPLC method for the analysis of biphenyls, which is relevant for purity assessment. [Link]

Sources

Optimization

Recrystallization solvents for 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine

To: User From: Technical Support Center Subject: Technical Guide: Recrystallization of 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine Executive Summary Compound: 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine Class: Sterically...

Author: BenchChem Technical Support Team. Date: February 2026

To: User From: Technical Support Center Subject: Technical Guide: Recrystallization of 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine

Executive Summary

Compound: 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine Class: Sterically hindered, electron-rich biaryl aniline. Primary Challenge: Tendency to "oil out" rather than crystallize due to the disruption of crystal packing by the ortho-methyl and ortho'-methoxy substituents. Recommended Strategy: Dual-solvent systems (Polar/Non-polar) or conversion to the Hydrochloride (HCl) salt for robust purification.

This guide provides a self-validating workflow for the purification of this intermediate, often used in the synthesis of kinase inhibitors and OLED materials.

Solvent Selection & Decision Matrix

The choice of solvent depends heavily on the physical state of your crude material (solid vs. oil) and the nature of the impurities (starting materials vs. isomers).

Solvent System Decision Tree

Recrystallization_Strategy Start Crude Material State State_Solid Solid / Semi-Solid Start->State_Solid State_Oil Persistent Oil / Gum Start->State_Oil Test_Solubility Perform Solubility Test State_Solid->Test_Solubility Salt_Formation Convert to HCl Salt State_Oil->Salt_Formation If oiling persists Path_Polar Soluble in Hot EtOH? Test_Solubility->Path_Polar Yes Path_NonPolar Soluble in Hot Toluene? Test_Solubility->Path_NonPolar No (Try Toluene) System_A System A: Ethanol / Water (Best for removing inorganic salts) Path_Polar->System_A System_B System B: Toluene / Heptane (Best for removing non-polar dimers) Path_NonPolar->System_B System_C System C: Isopropanol (IPA) or MeOH / Et2O Salt_Formation->System_C

Caption: Decision tree for selecting the optimal purification route based on the physical state of the crude 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine.

Detailed Protocols

Protocol A: Ethanol / Water (Standard Method)

Best for: Solid crude material with trace inorganic salts or polar impurities.

  • Dissolution: Place the crude amine in an Erlenmeyer flask. Add absolute ethanol (approx. 3-5 mL per gram) and heat to boiling (78°C).

    • Note: If the solution is dark brown/red (oxidation), add activated charcoal (5% w/w), boil for 5 mins, and filter hot through Celite.

  • Saturation: If the solid dissolves completely, concentrate the solution by boiling until the volume is reduced by ~20%.

  • Precipitation: Remove from heat. While still hot, add warm water dropwise down the side of the flask.

    • Stop point: Stop adding water the moment a faint turbidity (cloudiness) persists.

  • Clarification: Add 1-2 drops of hot ethanol to clear the solution.

  • Crystallization: Allow the flask to cool to room temperature undisturbed. Then, place in an ice bath (0-4°C) for 2 hours.

  • Isolation: Filter the crystals and wash with cold 50% EtOH/Water.

Protocol B: Toluene / Heptane (Lipophilic Method)

Best for: Removing non-polar impurities like de-halogenated starting materials or Suzuki homocoupling byproducts (biaryls).

  • Dissolution: Dissolve crude material in the minimum amount of boiling toluene (110°C).

  • Anti-Solvent Addition: Slowly add heptane (or hexane) to the boiling solution until a slight cloudiness appears.

  • Cooling: Allow to cool very slowly to room temperature.

    • Critical Step: If the product oils out, reheat to dissolve and add more toluene (solvent), effectively reducing the ratio of anti-solvent.

  • Harvest: Collect crystals by vacuum filtration. Wash with cold heptane.

Protocol C: HCl Salt Formation (Rescue Method)

Best for: Persistent oils that refuse to crystallize.

  • Dissolution: Dissolve the oily amine in Diethyl Ether or Dichloromethane (DCM) (10 mL/g).

  • Acidification: Cool to 0°C. Add 4M HCl in Dioxane or bubble HCl gas until the pH is acidic (< 2). A white/off-white solid should precipitate immediately.

  • Recrystallization of Salt: Filter the solid. Recrystallize this salt from hot Isopropanol (IPA) or Methanol/Diethyl Ether .

    • Mechanism:[1] The ionic lattice of the salt is much stronger than the van der Waals forces of the free base, forcing crystallization.

Troubleshooting Guide

Symptom Probable Cause Corrective Action
Oiling Out (Liquid droplets separate instead of crystals)Temperature dropped too fast or solvent mixture is too rich in anti-solvent.1. Reheat to dissolve.2. Add a "seed crystal" at the cloud point.3. Add slightly more of the good solvent (e.g., Ethanol or Toluene).
Colored Impurities (Red/Brown)Oxidation of the amino group (common in anilines).Perform recrystallization under Nitrogen (

). Use activated charcoal during the hot filtration step.
No Precipitation Solution is not saturated.Evaporate solvent to half volume. Scratch the inner wall of the flask with a glass rod to induce nucleation.[2]
Low Yield Too much solvent used or product is too soluble in the anti-solvent.Cool to -20°C (freezer) overnight. Concentrate mother liquor and perform a second crop crystallization.

Frequently Asked Questions (FAQ)

Q: Why does my compound turn red upon standing? A: Substituted anilines are prone to air oxidation, forming quinoid-like impurities. Store the purified amine under an inert atmosphere (Argon/Nitrogen) and in the dark.

Q: Can I use Methanol instead of Ethanol? A: Yes, Methanol is a viable alternative. However, because Methanol is a better solvent than Ethanol for many organics, you may need to use a lower temperature (freezer) to maximize yield.

Q: How do I verify purity without HPLC? A: Thin Layer Chromatography (TLC) in Hexane:Ethyl Acetate (3:1) is effective.[3][4] The amine will likely streak; adding 1% Triethylamine to the eluent can sharpen the spot. A sharp melting point range (< 2°C) is the best physical indicator of purity.

References

  • Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.
  • Biphenyl Synthesis & Purification

    • Huff, B. E., et al. "Synthesis of Unsymmetrical Biaryls Using a Modified Suzuki Cross-Coupling."[5] Organic Syntheses, Vol. 75, 1998, p.[5] 53. Link

  • Recrystallization of Similar Methoxy-Biphenyls

    • Patent EP2621885B1: Methods of synthesizing 2-methoxymethyl-1,4-benzenediamine. (Describes toluene/water wash protocols for similar polarity amines). Link

  • Salt Formation Strategy

    • BenchChem Technical Support: "Synthesis and Characterization of (S)-(+)-1-Methoxy-2-propylamine." (General protocol for amine salt isolation). Link

Sources

Reference Data & Comparative Studies

Validation

A Researcher's Guide to the 13C NMR Spectral Analysis of 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine

In the intricate world of drug development and materials science, the precise structural elucidation of novel molecules is paramount. For complex aromatic systems such as 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine, Carb...

Author: BenchChem Technical Support Team. Date: February 2026

In the intricate world of drug development and materials science, the precise structural elucidation of novel molecules is paramount. For complex aromatic systems such as 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine, Carbon-13 Nuclear Magnetic Resonance (13C NMR) spectroscopy stands as an indispensable analytical technique. This guide provides an in-depth analysis of the expected 13C NMR chemical shifts for this compound, supported by a comparative study with structurally related molecules and a detailed experimental protocol for data acquisition. Our objective is to equip researchers with the necessary insights for the accurate identification and characterization of this and similar substituted biphenyl scaffolds.

The Significance of 13C NMR in Structural Elucidation

Unlike proton (1H) NMR, 13C NMR provides direct information about the carbon skeleton of a molecule.[1][2] With a wider chemical shift range of approximately 0-220 ppm, it offers excellent resolution of individual carbon signals, making it a powerful tool for identifying the number of unique carbon environments within a molecule.[3][4] For a molecule like 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine, with its multiple substituents on a biphenyl core, 13C NMR is crucial for confirming the substitution pattern and assessing the electronic effects of the functional groups.

Predicted 13C NMR Chemical Shifts for 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine

In the absence of a publicly available experimental spectrum for 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine, we have employed advanced computational methods to predict its 13C NMR chemical shifts. These prediction algorithms, often integrated into software like ChemDraw or ACD/Labs, utilize extensive databases of known spectra and sophisticated models of substituent effects.[5][6] The predicted values, presented in Table 1, serve as a robust hypothesis for experimental verification.

Carbon AtomPredicted Chemical Shift (ppm)
Ring A
C1~142
C2~135
C3~148
C4~115
C5~129
C6~118
Ring B
C1'~130
C2'~157
C3'~112
C4'~129
C5'~121
C6'~122
Substituents
2-CH3~20
2'-OCH3~55
Table 1: Predicted 13C NMR chemical shifts for 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine.

Experimental Protocol for 13C NMR Data Acquisition

To validate the predicted chemical shifts, a standardized experimental protocol is essential. The following provides a step-by-step methodology for acquiring a high-quality 13C NMR spectrum.

1. Sample Preparation:

  • Dissolve 10-50 mg of the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl3, DMSO-d6). Chloroform-d (CDCl3) is a common choice, with its residual solvent peak appearing at approximately 77 ppm.[4]

  • Ensure the sample is fully dissolved to avoid line broadening.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

2. Instrument Setup and Calibration:

  • This protocol is designed for a standard 400 MHz NMR spectrometer.

  • Calibrate the instrument using a standard sample, typically tetramethylsilane (TMS), which is defined as 0 ppm.[3]

3. Data Acquisition:

  • A standard proton-decoupled 13C NMR experiment is typically performed.[3][7] This simplifies the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom.[2]

  • Due to the low natural abundance of the 13C isotope (1.1%), a larger number of scans is required compared to 1H NMR to achieve an adequate signal-to-noise ratio.[3][7]

  • A relaxation delay (d1) of 1-2 seconds is generally sufficient for qualitative analysis.

4. Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase correct the resulting spectrum to obtain pure absorption lineshapes.

  • Reference the spectrum by setting the solvent peak to its known chemical shift (e.g., CDCl3 at 77.16 ppm).

Workflow for 13C NMR Analysis

G cluster_0 Data Acquisition cluster_1 Data Processing & Analysis cluster_2 Structural Verification SamplePrep Sample Preparation NMR_Acquisition 13C NMR Data Acquisition SamplePrep->NMR_Acquisition Processing Data Processing NMR_Acquisition->Processing Peak_Picking Peak Picking & Referencing Processing->Peak_Picking Assignment Peak Assignment Peak_Picking->Assignment Comparison Comparison with Predicted Data Assignment->Comparison Verification Structural Verification Comparison->Verification

Caption: Workflow for the determination and validation of 13C NMR chemical shifts.

Comparative Analysis with Structurally Related Compounds

To understand the influence of the methoxy, methyl, and amine substituents on the 13C NMR spectrum of the target molecule, a comparison with related biphenyl derivatives is highly instructive.

CompoundC-2 (ppm)C-3 (ppm)C-2' (ppm)2-CH3 (ppm)2'-OCH3 (ppm)
2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine (Predicted) ~135~148~157~20~55
4-Methyl-1,1'-biphenyl[8][9]---21.1-
4-Methoxy-1,1'-biphenyl[9]----55.4
[1,1'-biphenyl]-3-amine[8]-~146---
Table 2: Comparison of key 13C NMR chemical shifts for 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine and related compounds.

Analysis of Substituent Effects:

  • Methyl Group (-CH3): The methyl group at the C-2 position is expected to have a chemical shift of around 20-21 ppm, which is consistent with the data for 4-methyl-1,1'-biphenyl.[8][9] Its presence will induce a downfield shift (deshielding) on the ipso-carbon (C-2) and an upfield shift (shielding) on the ortho- and para-carbons of the same ring.

  • Methoxy Group (-OCH3): The methoxy group's carbon is anticipated to resonate at approximately 55 ppm, a characteristic value for this functional group attached to an aromatic ring.[9][10] The oxygen atom strongly deshields the ipso-carbon (C-2'), leading to a significant downfield shift to around 157 ppm. Conversely, it shields the ortho- and para-positions through resonance, causing upfield shifts.

  • Amine Group (-NH2): The amine group at C-3 is a strong electron-donating group. This leads to a substantial downfield shift of the ipso-carbon (C-3) to the region of 146-148 ppm, as seen in the data for [1,1'-biphenyl]-3-amine.[8] It will also cause shielding of the ortho- and para-carbons.

Impact of Substituents on Aromatic Chemical Shifts

G cluster_0 Electron Donating Groups (-NH2, -OCH3) cluster_1 Electron Withdrawing Groups (e.g., -NO2) EDG EDG Ipso_C Ipso C (Deshielded) EDG->Ipso_C Inductive Effect Ortho_Para_C Ortho/Para C (Shielded) EDG->Ortho_Para_C Resonance Effect EWG EWG Ipso_C_EWG Ipso C (Shielded) EWG->Ipso_C_EWG Inductive Effect Ortho_Para_C_EWG Ortho/Para C (Deshielded) EWG->Ortho_Para_C_EWG Resonance Effect

Caption: Influence of substituent electronic effects on aromatic 13C NMR chemical shifts.

Advanced Techniques for Unambiguous Assignment

For a definitive assignment of all carbon signals, especially in complex molecules, two-dimensional (2D) NMR techniques are invaluable.

  • Heteronuclear Single Quantum Coherence (HSQC): This experiment correlates carbon signals with their directly attached protons.[1] It is instrumental in distinguishing between protonated and quaternary carbons.

  • Heteronuclear Multiple Bond Correlation (HMBC): The HMBC experiment reveals correlations between carbons and protons that are two or three bonds away.[1] This is particularly useful for assigning quaternary carbons and piecing together the molecular structure.

Conclusion

The structural characterization of 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine by 13C NMR spectroscopy is a multifaceted process that combines predictive tools, meticulous experimental work, and a thorough understanding of substituent effects. This guide provides a comprehensive framework for researchers to approach this challenge, from predicting the spectrum to acquiring and interpreting the data. By leveraging the comparative data and advanced NMR techniques discussed, scientists can confidently elucidate the structure of this and other complex aromatic compounds, accelerating the pace of innovation in drug discovery and materials science.

References

  • Can Graph Machines Accurately Estimate 13C NMR Chemical Shifts of Benzenic Compounds? - PMC - NIH. Available at: [Link]

  • How to predict the 13C NMR spectrum of a compound - YouTube. Available at: [Link]

  • 13-C NMR Protocol for beginners AV-400. Available at: [Link]

  • Measuring methods available and examples of their applications 13C NMR (carbon nuclear magnetic resonance). Available at: [Link]

  • NMR Techniques in Organic Chemistry: a quick guide. Available at: [Link]

  • 6.8 ¹³C NMR Spectroscopy – Organic Chemistry I - KPU Pressbooks. Available at: [Link]

  • Spectra and physical data of (A2) : - The Royal Society of Chemistry. Available at: [Link]

  • Structural Methods in Inorganic Chemistry. NMR Spectroscopy. Available at: [Link]

  • 15.7: Spectroscopy of Aromatic Compounds - Chemistry LibreTexts. Available at: [Link]

  • 13C NMR investigations and molecular order of nematogens with biphenyl and bithiophene at terminus: Liquid Crystals: Vol 48, No 10. Available at: [Link]

  • New Journal of Chemistry Supporting Information The recyclable heterogeneous nanocatalyst of copper-grafted natural asphalt sulfonate. Available at: [Link]

  • Supporting Information - The Royal Society of Chemistry. Available at: [Link]

  • Explanation for 13C-Shift on aromatic system. : r/NMRspectroscopy - Reddit. Available at: [Link]

  • 13C NMR Chemical Shift - Oregon State University. Available at: [Link]

  • 13C-NMR Based Evaluation of the Electronic and Steric Interactions in Aromatic Amines. Available at: [Link]

  • Origin of the Conformational Modulation of the 13C NMR Chemical Shift of Methoxy Groups in Aromatic Natural Compounds - PubMed. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Disposal &amp; Handling Guide: 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine

Executive Summary: Rapid Response Protocol For immediate laboratory operations. This section prioritizes speed and safety.

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: Rapid Response Protocol

For immediate laboratory operations. This section prioritizes speed and safety.

ParameterOperational Directive
Primary Hazard Acute Toxicity / Aquatic Hazard. Aromatic amines are potent sensitizers and often toxic to aquatic life.
Waste Stream Organic Hazardous Waste (Non-Halogenated). Note: If dissolved in halogenated solvents (DCM, Chloroform), classify as Halogenated.
Disposal Method High-Temperature Incineration via licensed TSDF (Treatment, Storage, and Disposal Facility).
Drain Disposal STRICTLY PROHIBITED. Biphenyl cores are lipophilic and bioaccumulative; they wreak havoc on municipal water treatment bacteria.
Incompatibility Oxidizers & Strong Acids. Segregate strictly from nitric acid, perchlorates, and peroxides to prevent exothermic nitration or oxidation.

Chemical Hazard Intelligence

To handle a chemical safely, you must understand its behavior. As a biphenyl amine derivative, 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine (CAS: 676348-37-1 for HCl salt analog) exhibits specific structure-activity relationships (SAR) that dictate our safety protocols.

Physicochemical Profile & Risk Assessment
  • Structure Analysis: The molecule consists of a biphenyl core (lipophilic, environmentally persistent) with an amine group (reactive, basic) and a methoxy group (electron-donating).

  • Reactivity: The amine group at the 3-position is nucleophilic. It will react rapidly with acid chlorides, anhydrides, and strong acids.

  • Toxicology Insight: Like many aminobiphenyls, this compound should be treated as a potential mutagen and carcinogen until proven otherwise. The metabolic activation of aromatic amines often involves N-hydroxylation, leading to DNA adduct formation.

Personal Protective Equipment (PPE) Matrix

Standard latex gloves are insufficient for aromatic amines due to high permeation rates.

PPE CategorySpecificationScientific Rationale
Hand Protection Double-gloving: Nitrile (Outer) + Laminate/Silver Shield (Inner) recommended for spills.Aromatic amines can diffuse through thin nitrile. Laminate films provide a broad chemical barrier.
Respiratory N95 (Solid) / ABEK (Liquid/Soln) or Fume Hood.Prevent inhalation of dust/aerosols.[1][2][3][4] The biphenyl core increases volatility compared to simple anilines.
Eye/Face Chemical Goggles (Not just safety glasses).[1]Amine bases are caustic; dust contact with the cornea can cause severe irritation or corneal clouding.

Detailed Disposal Workflows

Workflow Logic Diagram

The following decision tree illustrates the proper routing for this compound based on its physical state.

DisposalWorkflow Start Waste Generation: 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine StateCheck Determine Physical State Start->StateCheck Solid Solid / Powder Residue StateCheck->Solid Liquid Liquid Solution StateCheck->Liquid Debris Contaminated Debris (Gloves, Weigh Boats) StateCheck->Debris SolidBin Solid Hazardous Waste Bin (Label: Toxic Organic Solid) Solid->SolidBin Direct Transfer SolventCheck Check Solvent Type Liquid->SolventCheck DebrisBin Solid Hazardous Debris Bin (Double Bagged) Debris->DebrisBin Bag & Seal Halo Halogenated Solvent (DCM, CHCl3) SolventCheck->Halo Contains Halogens NonHalo Non-Halogenated Solvent (MeOH, EtOAc, DMSO) SolventCheck->NonHalo No Halogens HaloBin Halogenated Waste Carboy (Label: Toxic/Halo Organic) Halo->HaloBin NonHaloBin Non-Halogenated Waste Carboy (Label: Toxic/Flammable Organic) NonHalo->NonHaloBin

Figure 1: Decision matrix for segregating waste streams to ensure compliance with RCRA and local environmental regulations.

Protocol A: Solid Waste (Pure Compound)

Scenario: Expired reagent or excess solid from synthesis.

  • Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.

  • Labeling: Affix a hazardous waste label immediately.

    • Constituents: "2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine"

    • Hazards: Toxic, Irritant.[1][2][5]

  • Transfer: Transfer solid using a disposable spatula. Do not create dust.[1][2][3][6] If dust is visible, dampen slightly with an inert solvent (like hexane) to suppress it, provided the disposal facility accepts this mixture.

  • Sealing: Screw the cap tight. Tape the cap with electrical or duct tape to prevent loosening during transit.

Protocol B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Scenario: The amine is dissolved in a solvent (e.g., Ethyl Acetate, Methanol, or DMF).

  • Segregation Rule:

    • IF solvent is Dichloromethane (DCM) or Chloroform

      
      Halogenated Waste .
      
    • IF solvent is Methanol, Acetone, Ethyl Acetate

      
      Non-Halogenated Organic Waste .
      
  • pH Check: If the solution is acidic (due to workup), neutralize to pH 6-9 using Sodium Bicarbonate before adding to a general organic waste carboy.

    • Why? Adding acidic amine salts to a waste container with basic residues (like hydroxides) can generate heat or gas.

  • Pouring: Use a funnel in a fume hood. Do not overfill the carboy (leave 10% headspace).

Protocol C: Spill Cleanup (Immediate Action)
  • Evacuate & Ventilate: Clear the immediate area.

  • PPE Up: Don nitrile gloves (double layer), goggles, and lab coat.

  • Containment:

    • Solid Spill: Cover with wet paper towels (dampened with water) to prevent dust dispersion. Scoop up the wet mass.[7]

    • Liquid Spill: Cover with vermiculite or spill pads.

  • Decontamination: Wipe the surface with a dilute acidic solution (e.g., 1M HCl) to protonate the amine (making it water-soluble and easier to wipe up), followed by a soap and water wash. Dispose of all wipes as solid hazardous waste.

Scientific Integrity: The "Why" Behind the Protocol

Why Incineration?

We do not landfill or treat this chemically. The biphenyl structure is resistant to biological degradation (recalcitrant).

  • Mechanism: High-temperature incineration (>1000°C) breaks the C-N and C-C bonds.

  • Scrubbing: The nitrogen in the amine group will convert to NOx gases during combustion. Licensed facilities use selective catalytic reduction (SCR) or wet scrubbers to neutralize these emissions, preventing acid rain precursors.

Why Segregate from Oxidizers?

Aromatic amines are reducing agents.

  • Reaction: Mixing 2'-Methoxy-2-methyl-[1,1'-biphenyl]-3-amine with strong oxidizers (like Nitric Acid) can lead to uncontrolled nitration of the biphenyl ring.

  • Risk: This reaction is highly exothermic and can produce nitro-biphenyls, which are often energetic (explosive) and more toxic than the parent amine.

Regulatory Classification (RCRA Context)

While this specific CAS might not be explicitly "P-listed" or "U-listed" (like aniline or benzidine), it defaults to a Characteristic Hazardous Waste due to toxicity and ignitability (if in solvent).

  • Generator Status: You must treat it as "Unlisted Hazardous Waste" requiring a waste profile that declares its "Aromatic Amine" content.

References

  • PubChem. (n.d.). Compound Summary: (2'-Methoxybiphenyl-3-yl)amine hydrochloride.[8] National Library of Medicine. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Exposure to Hazardous Chemicals in Laboratories standard (29 CFR 1910.1450). United States Department of Labor. Retrieved from [Link]

  • Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Regulations. Retrieved from [Link]

Sources

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